Cas no 30984-28-2 (1,1,1-Trifluoro-5-methylhexane-2,4-dione)

1,1,1-Trifluoro-5-methylhexane-2,4-dione Properties

Names and Identifiers

• 1,1,1-Trifluoro-5-methyl-2,4-hexanedione
• 2,4-Hexanedione,1,1,1-trifluoro-5-methyl-
• 5-METHYL-1,1,1-TRIFLUORO-2,4-HEXANEDIONE
• 1,1,1-trifluoro-5-methyl-4-hexanedione
• 1,1,1-trifluoro-5-methyl-hexane-2,4-dione
• 1-trifluoro-5-Methylhexane-2
• 2,4-Dioxo-5-methyl-1,1,1-trifluorohexane
• 5-Methyl-1,1,1-trifluorohexane-2,4-dione
• 1,1,1-trifluoro-5-methylhexane-2,4-dione
• 1,1,1-trifluoro-5-methyl-2,4-hexadione
• FT-0605948
• MFCD00045106
• (Trifluoroacetyl)isobutyrylmethane
• 1,1,1-Trifluoro-5-methyl-2,4-hexanedione, AldrichCPR
• NS00050641
• EN300-202051
• 30984-28-2
• SCHEMBL196521
• J-503702
• EINECS 250-415-8
• 2,4-Hexanedione, 1,1,1-trifluoro-5-methyl-
• DTXSID2067585
• AKOS004115292
• STK351795
• DB-047944
• XH1526
• DTXCID7038284
• +Expand

• MDL： MFCD00045106
• InChIKey： LOTZGJDCTDDVCS-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9F3O2/c1-4(2)5(11)3-6(12)7(8,9)10/h4H,3H2,1-2H3
• SMILES： CC(C)C(CC(C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 182.05500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 182.055464
• Heavy Atom Count: 12
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 1.73300
• PSA: 34.14000
• Refractive Index: 1.4005-1.4025
• Boiling Point: 61 °C (48 mmHg)
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: 33 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.2171 (estimate)

1,1,1-Trifluoro-5-methylhexane-2,4-dione Security Information

• Safety Instruction： 45-36/37/39-28A-16-26
• Dangerous goods sign： C F Xi
• Hazardous Material transportation number：UN 1993
• Hazard Statement： Flammable/Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Flammable area
• Risk Phrases： 34-25-10-36/37/38-20/21
• Signal Word：warning

1,1,1-Trifluoro-5-methylhexane-2,4-dione Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%